Cas no 216504-68-6 (Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-)

Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- structure
216504-68-6 structure
Product Name:Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
CAS No:216504-68-6
MF:C16H12F3N3
MW:303.28179359436
CID:1402978
Update Time:2024-08-15

Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
    • Inchi: 1S/C16H12F3N3/c1-10-14(11-6-8-20-9-7-11)15(22-21-10)12-2-4-13(5-3-12)16(17,18)19/h2-9H,1H3,(H,21,22)
    • InChI Key: ANZZQPABMYLDPE-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C2=C(C3=CC=C(C(F)(F)F)C=C3)NN=C2C)=C1

Computed Properties

  • Exact Mass: 303.09846

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 380.4±42.0 °C(Predicted)
  • PSA: 41.57
  • pka: 10.57±0.50(Predicted)

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